Cas no 194479-18-0 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid)
194479-18-0 structure
Product Name:2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid
CAS No:194479-18-0
MF:C12H10N2O2S
MW:246.285001277924
CID:2788517
PubChem ID:1239400
Update Time:2025-04-21
2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- AKOS000220837
- AG-205/13768032
- 194479-18-0
- DTXSID60361280
- STK387947
- SCHEMBL1750521
- 4-[(pyrimidin-2-ylsulfanyl)methyl]benzoic acid
- BIM-0036424.P001
- CBMicro_036182
- 4-[(2-pyrimidinylsulfanyl)methyl]benzoic acid
- 2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid
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- MDL: MFCD17169957
- Inchi: 1S/C12H10N2O2S/c15-11(16)10-4-2-9(3-5-10)8-17-12-13-6-1-7-14-12/h1-7H,8H2,(H,15,16)
- InChI Key: AWYQMGKBUVAEHY-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)CC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 246.04629874Da
- Monoisotopic Mass: 246.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 88.4Ų
2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
194479-18-0 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid) Related Products
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